Cas no 835923-23-4 (Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1))

• Product Name: Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1)
• CAS No: 835923-23-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 716184
• PubChem ID: 45117414
• Update Time: 2025-04-19

Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1)
• Benzoic acid, 4-(2-pyrimidinyl)-, monohydrochloride (9CI)
• 4-(Pyrimidin-2-yl)benzoic acid hydrochloride
• 4-(Pyrimidin-2-yl)benzoic acid xhydrochloride
• 835923-23-4
• 4-(2-Pyrimidinyl)benzoic acid hydrochloride
• 290326-11-3

• Inchi： 1S/C11H8N2O2.ClH/c14-11(15)9-4-2-8(3-5-9)10-12-6-1-7-13-10;/h1-7H,(H,14,15);1H
• InChI Key： DERLEQHDSMQZTP-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(C2N=CC=CN=2)=CC=1)=O

Computed Properties

• Exact Mass: 236.035
• Monoisotopic Mass: 236.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2